Cas no 15285-42-4 (Nitric acid,phenylmethyl ester)

Nitric acid,phenylmethyl ester structure
15285-42-4 structure
Nitric acid,phenylmethyl ester
15285-42-4
C7H7NO3
153.13538
134842
102063611

Nitric acid,phenylmethyl ester Properties

Names and Identifiers

    • Nitric acid,phenylmethyl ester
    • Nitric acid benzyl
    • LogP
    • DTXSID601346247
    • Hydroxy-oxo-phenylmethoxyazanium
    • 15285-42-4
    • +Expand
    • WOIVNLSVAKYSKX-UHFFFAOYSA-N
    • InChI=1S/C7H7NO3/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2
    • O=[N+](OCC1C=CC=CC=1)[O-]

Computed Properties

  • 153.04261
  • 1
  • 3
  • 3
  • 154.050418117g/mol
  • 11
  • 132
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 49.5Ų

Experimental Properties

  • 52.37

Nitric acid,phenylmethyl ester Related Literature

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